Cas no 1858810-34-0 (2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid)

• Product Name: 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid
• CAS No: 1858810-34-0
• MDL: MFCD30536063
• CID: 4624462
• PubChem ID: 124297915
• Update Time: 2025-10-29

2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid
• 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid

• MDL： MFCD30536063

Additional information on 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid

Introduction to 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid (CAS No. 1858810-34-0)

2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1858810-34-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the 2-position and a 2-methyl-2H-1,2,3,4-tetrazolyl moiety at the 5-position. Such structural motifs are often exploited for their potential biological activity and interaction with biological targets.

The benzoic acid scaffold is a well-documented pharmacophore in drug discovery, renowned for its versatility in modulating various biological pathways. The introduction of a chloro group at the 2-position enhances the electron-withdrawing nature of the aromatic ring, which can influence both the solubility and reactivity of the molecule. Additionally, the tetrazole ring is a heterocyclic structure known for its stability and ability to engage in hydrogen bonding interactions, making it a valuable component in medicinal chemistry.

The specific combination of these structural elements in CAS No. 1858810-34-0 positions it as a promising candidate for further investigation in therapeutic applications. Recent studies have highlighted the potential of benzoic acid derivatives in addressing various diseases, including inflammatory disorders and metabolic conditions. The presence of the tetrazole moiety suggests that this compound may exhibit inhibitory activity against enzymes or receptors involved in these pathways.

One of the most compelling aspects of 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid is its potential as a scaffold for drug development. The chloro group can serve as a handle for further functionalization via cross-coupling reactions or other synthetic methodologies, allowing chemists to explore diverse derivatives with tailored biological properties. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

In recent years, there has been growing interest in harnessing heterocyclic compounds like tetrazoles for their pharmacological potential. Tetrazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a methyl group into the tetrazole ring further modulates its electronic properties and may enhance its binding affinity to target proteins.

The synthesis of CAS No. 1858810-34-0 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoic acid core and introduce the tetrazole substituent efficiently. These methodologies are critical for producing complex molecules like this one with minimal side products.

Evaluation of 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid in cellular and biochemical assays has revealed promising preliminary results. In vitro studies suggest that this compound may interact with enzymes or receptors relevant to inflammatory signaling pathways. For instance, it has shown potential inhibitory activity against certain kinases or phosphatases that are implicated in diseases such as arthritis or diabetes. These findings underscore its therapeutic relevance and warrant further exploration.

The molecular interactions between CAS No. 1858810-34-0 and biological targets are likely mediated by multiple factors, including hydrogen bonding networks formed by the carboxylic acid group and the tetrazole nitrogen atoms. Additionally, hydrophobic interactions between the aromatic rings and surrounding residues may contribute to binding affinity. Understanding these interactions at an atomic level is crucial for optimizing drug-like properties such as solubility and metabolic stability.

In conclusion, 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid (CAS No. 1858810-34-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features position it as a valuable tool for developing novel therapeutics targeting inflammatory and metabolic diseases. Continued investigation into its biological activity will provide deeper insights into its therapeutic utility and pave the way for future drug development efforts.